4,5-Dimethyl-2-(2-(p-tolylthio)acetamido)thiophene-3-carboxamide

• IUPAC Name: 4,5-dimethyl-2-[[2-(4-methylphenyl)sulfanylacetyl]amino]thiophene-3-carboxamide
• InChI: InChI=1S/C16H18N2O2S2/c1-9-4-6-12(7-5-9)21-8-13(19)18-16-14(15(17)20)10(2)11(3)22-16/h4-7H,8H2,1-3H3,(H2,17,20)(H,18,19)
• InChI Key: PARMCQOGNPGSSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)NC2=C(C(=C(S2)C)C)C(=O)N
• Molecular Formula: C16H18N2O2S2
• Molecular Weight: 334.5 g/mol

Description

4,5-Dimethyl-2-(2-(p-tolylthio)acetamido)thiophene-3-carboxamide, also known as DTTC, is a thiophene derivative that has been widely studied for its potential applications in scientific research. DTTC is a highly potent and selective inhibitor of the protein-protein interaction between BRD4 and the acetylated histone H4 tail, which plays a critical role in the regulation of gene expression.

Scientific Research Applications

Antitumor and Antivascular Agents

Compounds with intricate molecular structures, including various substituents on aromatic systems, often exhibit interesting biological activities. For example, the novel antitumor agent "N-[2-(Dimethylamino)ethyl]acridine-4-carboxamide" (DACA) has been highlighted for its promising preclinical activity against solid tumors in mice and has undergone clinical trials (McCrystal et al., 1999). This study reported on a Phase I trial, suggesting the potential for compounds with similar functionalities to be explored for anticancer properties. The unique action mechanism involving topoisomerases I and II, and the observed dose-limiting toxicities, underline the importance of dosage and safety considerations in developing therapeutic agents.

Metabolic Studies and Toxicity AssessmentsUnderstanding the metabolism and toxicity of chemical compounds is crucial in assessing their safety and efficacy as potential therapeutic agents. For instance, studies on "Acrylamide" (AM) have evaluated its metabolism in humans following oral administration to gauge its potential health impacts, indicating significant metabolism through conjugation and highlighting the importance of understanding metabolic pathways for safety assessments (Fennell et al., 2005). Such studies can provide a framework for assessing the metabolic fate and potential toxicity of similar compounds, including "4,5-Dimethyl-2-(2-(p-tolylthio)acetamido)thiophene-3-carboxamide."

Environmental and Occupational Exposure

Research on compounds like "Polybrominated diphenyl ethers" (PBDEs) in the context of environmental health underscores the significance of assessing the exposure risks of chemical compounds (Sjödin et al., 1999). Such studies, focused on workers in specific industries, highlight the need for monitoring and managing exposure to potentially hazardous chemicals, which could extend to compounds with similar uses or chemical properties.

Pharmacokinetics and Clinical Trials

Pharmacokinetic studies, such as those conducted for "SB-649868," an orexin receptor antagonist, offer valuable insights into the absorption, distribution, metabolism, and excretion (ADME) profile of new drugs (Renzulli et al., 2011). These studies are essential for determining the appropriate dosing regimens and for identifying potential metabolites that could impact safety and efficacy.